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Compound of Interest

Compound Name: Asulam-sodium
CAS No.: 2302-17-2
Cat. No.: B1252203
Get Quote
. J

Executive Summary & Immediate Directives

CRITICAL WARNING: Asulam-sodium (Sodium [(4-aminophenyl)sulfonyl]carbamate) is the
water-soluble salt of the herbicide Asulam. Unlike its parent acid, the sodium salt is highly
mobile in aqueous environments.

o ZERO DRAIN DISPOSAL: Under no circumstances should Asulam-sodium solutions,
rinsates, or stock leftovers be poured down the laboratory sink. Its high solubility ensures
rapid transport to water tables, where it poses significant risks to aquatic life (M-factor
acute/chronic).

+ Primary Disposal Method: High-temperature incineration via a licensed hazardous waste
contractor.

¢ Incompatibility: Do not mix with strong oxidizers (e.g., bleach/hypochlorite) during cleanup,
as this may generate unstable N-chlorosulfonamides.

Chemical Profile & Environmental Logic
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To handle Asulam-sodium safely, you must understand the causality of its hazard profile. It is
not merely a "toxic chemical; it is a transport risk.

Property Value Operational Implication
2302-17-2 (Asulam) / 14088- Use these for waste labeling
CAS Number _
81-4 (Na-Salt) manifest.
. ) High Mobility. Spills spread
Solubility (Water) >600 g/L (High) )
instantly on wet surfaces.
Persistence. It will not degrade
Hydrolysis Stability Stable at pH 5-9 spontaneously in the waste
container.
Strict Containment. Even trace
Aquatic Toxicity High (Algae/Lemna) amounts violate environmental

discharge permits.

The Scientist's Insight: Many researchers treat Asulam-sodium like a generic organic solid.
This is a mistake. Because of the sodium counter-ion, it dissociates completely in water. If you
spill 1g of Asulam-sodium powder on a wet bench, you have effectively created a high-
concentration herbicide runoff event. Containment must be dry whenever possible.

Pre-Disposal: Waste Segregation Logic

Effective disposal starts with segregation. You must separate Asulam-sodium waste streams
to prevent cross-contamination of non-hazardous waste.

Diagram 1: Waste Stream Decision Matrix
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Waste Generation Source

Determine Waste State
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Figure 1: Decision matrix for segregating Asulam-sodium waste. Note the explicit prohibition
of sink disposal for rinsates.

Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Debris)

Applicability: Expired pure substance, contaminated weighing boats, gloves, and spill cleanup
materials.

» Containment: Place materials immediately into a clear polyethylene bag (minimum 4 mil
thickness).

e Secondary Containment: If the waste is wet or sludge-like, double-bag to prevent leakage.
o Labeling: Affix a hazardous waste label.
o Constituent: Asulam-sodium.[1][2][3][4][5][6]

o Hazard Check: Toxic (Aquatic), Irritant.[5]
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» Storage: Store in a "Solid Hazardous Waste" drum pending pickup.

Protocol B: Liquid Waste & Stock Solutions

Applicability: Unused stock solutions, reaction mixtures.

Selection: Choose a High-Density Polyethylene (HDPE) carboy. Glass is acceptable but
poses a breakage risk for this mobile toxicant.

Compatibility Check: Ensure the carboy does not contain strong acids (risk of precipitation of
Asulam acid) or strong oxidizers.

Transfer: Funnel liquid into the carboy.

The "Triple Rinse" Rule:

o When emptying a stock bottle, rinse it with a small volume of water (5-10% of container
volume).

o Pour this rinse into the waste carboy.
o Repeat 3 times.

o Why? This removes >99.9% of the active ingredient, rendering the bottle "RCRA Empty"
(in US jurisdictions), though local EH&S rules may still require the bottle be discarded as
waste.

Protocol C: Disposal of Pure Asulam-Sodium Containers

Scientific Integrity Note: Never re-use Asulam containers for other reagents. The carbamate
residue can interfere with enzymatic assays (specifically dihydropteroate synthase inhibition) or
contaminate cell cultures.

o Triple Rinse: As described above.
» Deface Label: Cross out the original label to prevent confusion.

e Puncture: If permitted by local safety rules, puncture plastic containers to prevent re-use.
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o Disposal: Treat the container as solid hazardous waste unless your facility has a specific
"Triple Rinsed Plastic" recycling program that explicitly accepts pesticide containers.

Emergency Spill Response Workflow

In the event of a spill, speed is less important than containment. You must prevent the material
from reaching floor drains.[4][7]

Diagram 2: Spill Response Logic
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Figure 2: Workflow for managing dry and wet spills. Emphasis is placed on collecting wash
water to prevent drain contamination.
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Regulatory & Compliance Framework

When filling out your waste manifest, use the following data to ensure compliance with RCRA
(USA) or local environmental agencies.

o RCRA Status (USA): Asulam is not a P-listed or U-listed waste. However, due to its aquatic
toxicity, it is often regulated under state-specific codes or general "Environmentally
Hazardous Substance" classifications.

» DOT Shipping Name (for waste): Environmentally hazardous substance, liquid, n.o.s.
(Asulam sodium).[1][2][3][4][5]6][71[8]

e UN Number: UN 3082.
e Hazard Class: 9.

Self-Validating Safety Check: Before signing a waste manifest, ask: Does this bin contain
oxidizers? If yes, do not add Asulam waste. Segregate them to prevent potential formation of
toxic chloramines or heat generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252203/docs#asulam-sodium-proper-disposal-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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